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Compound of Interest

Compound Name: Ebselen derivative 1

Cat. No.: B15579712 Get Quote

An In-depth Technical Guide to Ebselen Derivative 1: Chemical Properties, Structure, and

Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ebselen, a synthetic organoselenium compound, has garnered significant attention in the

scientific community for its potent antioxidant and anti-inflammatory properties. Its ability to

mimic the activity of glutathione peroxidase (GPx) places it at the forefront of research into

therapies for conditions associated with oxidative stress. This technical guide focuses on a

specific analogue, Ebselen derivative 1, identified as 2-(4-nitrophenyl)-1,2-benzisoselenazol-

3(2H)-one. This derivative has demonstrated significant potential as a GPx mimic with

protective effects against cisplatin-induced hearing loss by mitigating oxidative stress,

apoptosis, and ferroptosis. This document provides a comprehensive overview of its chemical

properties, structure, and the key experimental protocols related to its synthesis and biological

evaluation.

Chemical Properties and Structure
Ebselen derivative 1 is a structurally distinct analogue of Ebselen, characterized by the

presence of a nitrophenyl group attached to the nitrogen atom of the benzisoselenazolone

core.
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Structure:

Systematic Name: 2-(4-nitrophenyl)-1,2-benzisoselenazol-3(2H)-one

CAS Number: 3030492-59-9

Molecular Formula: C₁₃H₈N₂O₃Se

Table 1: Physicochemical Properties of Ebselen Derivative 1

Property Value Reference

Molecular Weight 319.18 g/mol Calculated

Melting Point Not available

Solubility Not available

¹H NMR Not available

¹³C NMR Not available

Mass Spectrometry Not available

Note: Specific experimental data for the melting point, solubility, and spectral analysis of

Ebselen derivative 1 are not publicly available in the cited literature. The data for the parent

compound, Ebselen, indicate it is a white or yellowish crystalline solid, soluble in DMSO and

poorly soluble in water, with a melting point of 180-181 °C.[1]

Experimental Protocols
Synthesis of Ebselen Derivatives (General Protocol)
While the specific, detailed experimental protocol for the synthesis of 2-(4-nitrophenyl)-1,2-

benzisoselenazol-3(2H)-one is contained within proprietary scientific literature, a general and

well-established method for the synthesis of N-substituted Ebselen analogues involves the

aminolysis of 2-(chloroseleno)benzoyl chloride.[2]

Experimental Workflow for the Synthesis of Ebselen Analogues
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General Synthesis of N-Substituted Ebselen Analogues

Preparation of Key Intermediate

Final Product Formation

Anthranilic Acid Diazotization Reaction with Disodium Diselenide Chlorination with Thionyl Chloride 2-(chloroseleno)benzoyl chloride

Aminolysis

Reacts with

Primary Amine (e.g., 4-nitroaniline) N-Substituted Ebselen Derivative

Click to download full resolution via product page

Caption: General workflow for the synthesis of N-substituted Ebselen analogues.

Methodology:

Preparation of 2-(chloroseleno)benzoyl chloride: This key intermediate is typically

synthesized from anthranilic acid. The process involves diazotization of anthranilic acid,

followed by a reaction with disodium diselenide to form a diselenide intermediate. This

intermediate is then chlorinated, commonly using thionyl chloride, to yield 2-

(chloroseleno)benzoyl chloride.[2]

Aminolysis: The 2-(chloroseleno)benzoyl chloride is then reacted with a primary amine. In

the case of Ebselen derivative 1, this would be 4-nitroaniline. This aminolysis reaction leads

to the formation of the final N-substituted benzo[d][2]selenazol-3(2H)-one scaffold.[2]

Signaling Pathways and Mechanism of Action
Ebselen and its derivatives primarily exert their biological effects by mimicking the action of the

antioxidant enzyme glutathione peroxidase (GPx). This involves the detoxification of harmful

reactive oxygen species (ROS), thereby protecting cells from oxidative damage.
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Glutathione Peroxidase (GPx) Mimetic Activity
The catalytic cycle of GPx involves the reduction of hydroperoxides (like hydrogen peroxide,

H₂O₂) at the expense of glutathione (GSH), a major cellular antioxidant. Ebselen derivatives

catalyze a similar reaction.

Signaling Pathway of GPx Mimetic Activity
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GPx Mimetic Catalytic Cycle of Ebselen Derivatives
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Mechanism of Cellular Protection by Ebselen Derivative 1
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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